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Compound Name:
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Dimethylphenoxy)propanohydrazi
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Cat. No.: B116236 Get Quote

An In-depth Technical Guide on 2-(2,3-
Dimethylphenoxy)propanohydrazide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for 2-(2,3-Dimethylphenoxy)propanohydrazide is

limited in publicly available literature. This guide synthesizes information from its immediate

precursor and analogous compounds to provide a comprehensive overview of its predicted

properties, structure, and potential biological significance.

Chemical Properties and Structure
2-(2,3-Dimethylphenoxy)propanohydrazide is a hydrazide derivative of 2-(2,3-

dimethylphenoxy)propanoic acid. The introduction of the hydrazide functional group is a

common strategy in medicinal chemistry to explore new pharmacological activities. While

specific experimental data for the title compound is not readily available, its fundamental

properties can be predicted based on its chemical structure and the known properties of its

precursor.

Predicted Physicochemical Properties
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The following table summarizes the predicted and known properties of 2-(2,3-
Dimethylphenoxy)propanohydrazide and its carboxylic acid precursor.

Property
2-(2,3-
Dimethylphenoxy)propano
ic Acid (Precursor)

2-(2,3-
Dimethylphenoxy)propano
hydrazide (Predicted)

Molecular Formula C₁₁H₁₄O₃ C₁₁H₁₆N₂O₂

Molecular Weight 194.23 g/mol 208.26 g/mol

IUPAC Name

2-(2,3-

dimethylphenoxy)propanoic

acid

2-(2,3-

dimethylphenoxy)propanohydr

azide

CAS Number 22504-84-3 Not available

Melting Point
Not available in searched

results.

Not available. Expected to be

a solid at room temperature.

Boiling Point
Not available in searched

results.

Not available. Likely to

decompose upon heating to

high temperatures.

Solubility
Not available in searched

results.

Predicted to be soluble in polar

organic solvents like methanol,

ethanol, and DMSO.

Appearance
Not available in searched

results.

Likely a white to off-white

crystalline solid.

Chemical Structure
The structure of 2-(2,3-Dimethylphenoxy)propanohydrazide consists of a 2,3-dimethylphenyl

group linked via an ether bond to a propanohydrazide moiety. The presence of the hydrazide

group (-CONHNH₂) makes it a versatile intermediate for the synthesis of various heterocyclic

compounds, such as oxadiazoles and pyrazoles, which are of significant interest in drug

discovery.

Structure:
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Synthesis and Experimental Protocols
A standard and effective method for the synthesis of carboxylic acid hydrazides is the reaction

of the corresponding ester with hydrazine hydrate. This two-step synthesis starts from the

commercially available 2-(2,3-dimethylphenoxy)propanoic acid.

Proposed Synthesis Workflow
The logical flow for the synthesis of 2-(2,3-Dimethylphenoxy)propanohydrazide is outlined

below.

2-(2,3-Dimethylphenoxy)propanoic Acid

Esterification
(e.g., Fischer Esterification)

Methanol, H₂SO₄ (cat.)
Reflux

Methyl 2-(2,3-dimethylphenoxy)propanoate
(Intermediate Ester)

Hydrazinolysis

Hydrazine Hydrate (NH₂NH₂·H₂O)
Methanol, Reflux

2-(2,3-Dimethylphenoxy)propanohydrazide
(Final Product)

Purification
(Recrystallization)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b116236?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Proposed two-step synthesis of 2-(2,3-Dimethylphenoxy)propanohydrazide.

Detailed Experimental Protocol
Step 1: Synthesis of Methyl 2-(2,3-dimethylphenoxy)propanoate (Ester Intermediate)

Reaction Setup: To a solution of 2-(2,3-dimethylphenoxy)propanoic acid (1.0 eq) in methanol

(10 volumes), add a catalytic amount of concentrated sulfuric acid (0.1 eq).

Reaction Condition: Heat the mixture to reflux and stir for 4-6 hours.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the

starting material is consumed.

Work-up: After cooling to room temperature, concentrate the reaction mixture under reduced

pressure to remove excess methanol.

Extraction: Dissolve the residue in ethyl acetate and wash sequentially with a saturated

sodium bicarbonate solution and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in

vacuo to yield the crude methyl ester, which can be used in the next step without further

purification.

Step 2: Synthesis of 2-(2,3-Dimethylphenoxy)propanohydrazide

Reaction Setup: Dissolve the crude methyl 2-(2,3-dimethylphenoxy)propanoate (1.0 eq) in

methanol (10 volumes).

Reagent Addition: Add hydrazine hydrate (80% solution, 3.0-4.0 eq) dropwise to the solution

with stirring.

Reaction Condition: Heat the reaction mixture to reflux for 6-8 hours.

Monitoring: Monitor the completion of the reaction by TLC.
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Isolation: Upon completion, concentrate the reaction mixture and pour it into cold water.

Purification: Collect the precipitated solid by filtration, wash with water, and recrystallize from

a suitable solvent system (e.g., ethanol/water) to obtain the pure 2-(2,3-
Dimethylphenoxy)propanohydrazide.

Potential Biological Activity and Signaling Pathways
While the specific biological activities of 2-(2,3-Dimethylphenoxy)propanohydrazide have not

been reported, the broader class of phenoxy acid and phenoxy hydrazide derivatives is known

to exhibit a wide range of pharmacological effects.[1][2] These activities include anti-

inflammatory, antimicrobial, and anticancer properties.

Potential as COX-2 Inhibitors
Phenoxyacetic acid derivatives have been investigated as selective cyclooxygenase-2 (COX-2)

inhibitors.[3] The inhibition of COX-2 is a key mechanism for anti-inflammatory drugs, as it

blocks the conversion of arachidonic acid to prostaglandins, which are mediators of

inflammation and pain.

The diagram below illustrates the signaling pathway potentially targeted by this class of

compounds.
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Caption: Hypothesized mechanism of action via COX-2 inhibition.

Antimicrobial Potential
Derivatives of phenoxy compounds have also shown promise as antimicrobial agents.[4] Some

studies suggest that these molecules can target bacterial cell wall synthesis by interfering with

lipid intermediates, a mechanism that is attractive due to its specificity for bacterial cells over

mammalian cells.[4]

Conclusion
2-(2,3-Dimethylphenoxy)propanohydrazide represents a molecule of interest for further

chemical and biological investigation. Based on the chemistry of analogous compounds, it can

be synthesized in a straightforward manner from its corresponding carboxylic acid. Its structural

similarity to other biologically active phenoxy derivatives suggests potential for applications in

drug discovery, particularly in the areas of anti-inflammatory and antimicrobial research. The
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protocols and predictive data in this guide serve as a foundational resource for researchers

aiming to synthesize and explore the therapeutic potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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